Cas no 741243-91-4 (3-(4-fluorophenyl)prop-2-enimidamide)

3-(4-Fluorophenyl)prop-2-enimidamide is a fluorinated organic compound featuring an amidine functional group conjugated with a phenyl ring. Its structure, incorporating both a fluorophenyl moiety and an unsaturated amidine backbone, lends it utility in pharmaceutical and agrochemical research as a versatile intermediate. The electron-withdrawing fluorine substituent enhances reactivity, making it valuable for synthesizing heterocyclic compounds or modifying biomolecules. The amidine group offers nucleophilic character, enabling further functionalization. This compound is particularly advantageous in medicinal chemistry for developing targeted inhibitors or ligands due to its balanced lipophilicity and electronic properties. Proper handling under controlled conditions is recommended due to its potential sensitivity.

3-(4-fluorophenyl)prop-2-enimidamide structure

741243-91-4 structure

Product Name:3-(4-fluorophenyl)prop-2-enimidamide

CAS No:741243-91-4

MF:C₉H₉FN₂

MW:164.179565191269

CID:560180

PubChem ID:45090821

Update Time:2025-05-28

3-(4-fluorophenyl)prop-2-enimidamide Chemical and Physical Properties

Names and Identifiers

- 2-Propenimidamide,3-(4-fluorophenyl)-, (2E)-
- 2-Propenimidamide,3-(4-fluorophenyl)-,(2E)-(9CI)
- 3-(4-fluorophenyl)prop-2-enimidamide
- 741243-91-4
- SCHEMBL13988393
- EN300-1837464
- Inchi： 1S/C9H9FN2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H3,11,12)/b6-3+
- InChI Key： PKOZFJSFAPXRAD-ZZXKWVIFSA-N
- SMILES： FC1C=CC(/C=C/C(=N)N)=CC=1

Computed Properties

Exact Mass: 164.07500
Monoisotopic Mass: 164.075
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.9A^2
XLogP3: 1.4

Experimental Properties

PSA: 49.87000
LogP: 2.57490

3-(4-fluorophenyl)prop-2-enimidamide Pricemore >>

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